Cas no 478262-00-9 (2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile)
478262-00-9 structure
Product Name:2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile
CAS No:478262-00-9
MF:C13H14N2O
MW:214.263062953949
MDL:MFCD00793454
CID:3028644
PubChem ID:1488677
Update Time:2025-04-21
2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(3,3-DIMETHYL-2-OXO-1-AZETANYL)PHENYL]ACETONITRILE
- CHEMBL1503279
- 2-(4-(3,3-Dimethyl-2-oxoazetidin-1-yl)phenyl)acetonitrile
- 478262-00-9
- Bionet2_001005
- 2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]-acetonitrile
- SMR000334382
- MFCD00793454
- MLS000706880
- HMS2661G08
- SB51038
- HMS1366N15
- AKOS005071245
- CS-0452845
- 9L-754
- 2-[4-(3,3-dimethyl-2-oxoazetidin-1-yl)phenyl]acetonitrile
- 2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile
-
- MDL： MFCD00793454
- Inchi： 1S/C13H14N2O/c1-13(2)9-15(12(13)16)11-5-3-10(4-6-11)7-8-14/h3-6H,7,9H2,1-2H3
- InChI Key： NVFVZZNHSHUZLC-UHFFFAOYSA-N
- SMILES： O=C1C(C)(C)CN1C1C=CC(CC#N)=CC=1
Computed Properties
- Exact Mass: 214.110613074Da
- Monoisotopic Mass: 214.110613074Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 87-89°
- Boiling Point: 449.4±28.0 °C at 760 mmHg
- Flash Point: 225.6±24.0 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D483058-10mg |
2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile |
478262-00-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483058-50mg |
2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile |
478262-00-9 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D483058-100mg |
2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile |
478262-00-9 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Apollo Scientific | OR33369-1g |
2-[4-(3,3-Dimethyl-2-oxoazetidin-1-yl)phenyl]acetonitrile |
478262-00-9 | 95% | 1g |
£462.00 | 2025-02-20 | |
| Chemenu | CM300381-1g |
2-(4-(3,3-Dimethyl-2-oxoazetidin-1-yl)phenyl)acetonitrile |
478262-00-9 | 95% | 1g |
$388 | 2023-03-07 | |
| abcr | AB256922-1 g |
2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile, 95%; . |
478262-00-9 | 95% | 1 g |
€587.80 | 2023-07-20 | |
| Chemenu | CM300381-1g |
2-(4-(3,3-Dimethyl-2-oxoazetidin-1-yl)phenyl)acetonitrile |
478262-00-9 | 95% | 1g |
$352 | 2021-06-09 | |
| Chemenu | CM300381-5g |
2-(4-(3,3-Dimethyl-2-oxoazetidin-1-yl)phenyl)acetonitrile |
478262-00-9 | 95% | 5g |
$809 | 2021-06-09 | |
| abcr | AB256922-5 g |
2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile, 95%; . |
478262-00-9 | 95% | 5 g |
€1,674.80 | 2023-07-20 | |
| abcr | AB256922-1g |
2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile, 95%; . |
478262-00-9 | 95% | 1g |
€587.80 | 2025-02-18 |
2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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